Cas no 1955514-56-3 (5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride)
5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-1-methyl-6-(3-methylimidazol-4-yl)piperidin-2-one
- hydrochloride
- 5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride
-
- MDL: MFCD30180910
- Inchi: 1S/C10H16N4O.ClH/c1-13-6-12-5-8(13)10-7(11)3-4-9(15)14(10)2;/h5-7,10H,3-4,11H2,1-2H3;1H
- InChI Key: JLFUJYCPZZWLQN-UHFFFAOYSA-N
- SMILES: CN1C(CCC(N)C1C1=CN=CN1C)=O.Cl
5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-297689-0.05g |
5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride |
1955514-56-3 | 0.05g |
$983.0 | 2023-09-06 | ||
| Enamine | EN300-297689-0.1g |
5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride |
1955514-56-3 | 0.1g |
$1031.0 | 2023-09-06 | ||
| Enamine | EN300-297689-0.25g |
5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride |
1955514-56-3 | 0.25g |
$1078.0 | 2023-09-06 | ||
| Enamine | EN300-297689-0.5g |
5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride |
1955514-56-3 | 0.5g |
$1124.0 | 2023-09-06 | ||
| Enamine | EN300-297689-1.0g |
5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride |
1955514-56-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-297689-2.5g |
5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride |
1955514-56-3 | 2.5g |
$2295.0 | 2023-09-06 | ||
| Enamine | EN300-297689-5.0g |
5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride |
1955514-56-3 | 5.0g |
$3396.0 | 2023-02-28 | ||
| Enamine | EN300-297689-10.0g |
5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride |
1955514-56-3 | 10.0g |
$5037.0 | 2023-02-28 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01020550-1g |
5-Amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride |
1955514-56-3 | 95% | 1g |
¥5873.0 | 2023-03-19 | |
| Enamine | EN300-297689-1g |
5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride |
1955514-56-3 | 1g |
$1172.0 | 2023-09-06 |
5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride
Introduction to 5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride (CAS No. 1955514-56-3)
5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride, identified by its CAS number 1955514-56-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, characterized by its unique structural framework that includes an amino group, a methyl substituent, and a 1-methylimidazole moiety. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in medicinal chemistry.
The structural composition of 5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride imparts distinct chemical properties that make it particularly interesting for drug discovery. The presence of multiple nitrogen atoms in the molecule suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for developing therapeutic agents. Specifically, the piperidine ring and the imidazole substituent are known to exhibit pharmacological activity in various disease models.
In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives due to their ability to modulate biological pathways involved in neurological disorders, cancer, and inflammation. The compound’s amino group provides a site for further functionalization, allowing chemists to design analogs with enhanced binding affinity and selectivity. Additionally, the 1-methylimidazole moiety may contribute to its bioactivity by interacting with specific binding pockets on target proteins.
One of the most compelling aspects of 5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride is its potential application in the development of novel therapeutics. Current research indicates that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in disease progression. For instance, studies have suggested that piperidine-based molecules can interfere with the activity of tyrosine kinases, which are often overactive in cancer cells. The hydrochloride salt form ensures that the compound remains stable under various storage conditions, facilitating its use in both laboratory and clinical settings.
The synthesis of 5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution, are employed to construct the desired molecular framework. The hydrochloride salt is typically obtained through an acid-base reaction between the free base form of the compound and hydrochloric acid, ensuring optimal solubility for subsequent applications.
From a pharmacokinetic perspective, 5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride exhibits promising characteristics for drug development. Its molecular weight and distribution profile suggest good oral bioavailability and metabolic stability, which are essential factors for an effective therapeutic agent. Furthermore, preliminary toxicological studies indicate that the compound is well-tolerated at moderate doses, although further research is needed to fully assess its safety profile.
The field of medicinal chemistry continues to evolve with the discovery of novel scaffolds like 5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-y)piperidin -2-one hydrochloride (CAS No. 1955514 - 56 - 3). Researchers are increasingly leveraging computational methods and high-throughput screening to identify promising candidates for drug development. The unique structural features of this compound make it a valuable tool for exploring new therapeutic avenues, particularly in areas where existing treatments have limitations.
In conclusion,5-amino - 1 - methyl - 6 - ( 1 - methyl - 1 H - imidazol - 5 - yl ) piper idin - 2 - one hy droch lor ide stands out as a compelling candidate for further pharmaceutical investigation. Its structural complexity, combined with its potential bioactivity, makes it an attractive scaffold for designing next-generation therapeutics. As research progresses,1955514 - 56 - 3 will undoubtedly play a significant role in advancing our understanding of disease mechanisms and developing innovative treatments.
1955514-56-3 (5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)